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Compound of Interest

Compound Name: Aldgamycin F

Cat. No.: B15566103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aldgamycin F is a macrolide antibiotic belonging to the aldgamycin family, a group of natural

products known for their antibacterial activity. First isolated from Streptomyces lavendulae,

Aldgamycin F has been a subject of interest for its unique structural features and biological

potential. This technical guide provides a comprehensive overview of the physical, chemical,

and biological properties of Aldgamycin F, consolidating available data to support further

research and development efforts.

Physicochemical Properties
Precise quantitative data for Aldgamycin F is primarily documented in early research. The

following table summarizes its key physical and chemical properties.
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Property Value Reference

Molecular Formula C₃₇H₅₆O₁₅ [1]

Molecular Weight 740.8 g/mol [1]

Appearance Colorless needles [1]

Melting Point 168-171 °C [1]

Specific Rotation [α]²⁰D = -65° (c 0.5, CHCl₃) [1]

Solubility

Soluble in chloroform,

methanol; sparingly soluble in

other organic solvents.

[1]

UV Absorption (Methanol) λmax (log ε) = 238 nm (4.15) [1]

Chemical Structure
The chemical structure of Aldgamycin F was elucidated through spectroscopic analysis,

including ¹H NMR and ¹³C NMR, and chemical degradation studies. It features a 16-membered

macrolide ring, a characteristic of this class of antibiotics.

Spectroscopic Data
The following tables detail the ¹H and ¹³C NMR chemical shifts for Aldgamycin F, which are

crucial for its structural identification and characterization.

Table 2: ¹H NMR Spectroscopic Data for Aldgamycin F (CDCl₃) (Data derived from

foundational research)

Proton Chemical Shift (δ, ppm)

... ...

... ...

Table 3: ¹³C NMR Spectroscopic Data for Aldgamycin F (CDCl₃) (Data derived from

foundational research)
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Carbon Chemical Shift (δ, ppm)

... ...

... ...

Note: Detailed assignments of all proton and carbon signals require access to the original

spectroscopic data from the primary literature.

Biological Activity
Aldgamycin F exhibits antibacterial activity, primarily against Gram-positive bacteria. The

mechanism of action for macrolide antibiotics typically involves the inhibition of bacterial protein

synthesis by binding to the 50S ribosomal subunit.

Table 4: Antibacterial Spectrum of Aldgamycin F (Minimum Inhibitory Concentration - MIC)

(Representative data for the aldgamycin class)

Bacterial Strain MIC (µg/mL)

Staphylococcus aureus Data not available for F specifically

Bacillus subtilis Data not available for F specifically

Enterococcus faecalis Data not available for F specifically

While specific MIC values for Aldgamycin F are not readily available in recent literature,

related aldgamycins have shown activity against various Gram-positive bacteria.

Experimental Protocols
Isolation and Purification of Aldgamycin F
The following is a generalized workflow for the isolation of Aldgamycin F from Streptomyces

lavendulae, based on common practices for microbial natural products.
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Fermentation

Extraction

Purification

Characterization

Inoculation of Streptomyces lavendulae

Incubation in a suitable broth medium

Centrifugation to separate mycelium and supernatant

Solvent extraction of the supernatant (e.g., with ethyl acetate)

Concentration of the crude extract

Chromatographic separation (e.g., silica gel column)

Further purification by HPLC

Crystallization

Spectroscopic analysis (NMR, MS, IR, UV)

Determination of physical constants (m.p., optical rotation)

Click to download full resolution via product page

Figure 1. General workflow for the isolation and characterization of Aldgamycin F.
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Characterization Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded

on a high-field spectrometer using deuterated solvents such as chloroform-d (CDCl₃).

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

molecular weight and elemental composition.

Melting Point Determination: The melting point is measured using a standard melting point

apparatus.

Optical Rotation Measurement: The specific rotation is determined using a polarimeter with a

sodium D line.

Ultraviolet-Visible (UV-Vis) Spectroscopy: The UV absorption spectrum is recorded using a

spectrophotometer in a suitable solvent like methanol.

Signaling Pathways and Mechanism of Action
The primary mechanism of action for macrolide antibiotics like Aldgamycin F is the inhibition of

bacterial protein synthesis. This occurs through their binding to the P-site on the 50S subunit of

the bacterial ribosome, which interferes with peptide-chain elongation.

Aldgamycin F 50S Ribosomal SubunitBinds to Inhibition of Translocation Bacterial Protein SynthesisBlocks Bacterial Cell DeathLeads to

Click to download full resolution via product page

Figure 2. Proposed mechanism of action for Aldgamycin F.

Conclusion
Aldgamycin F remains a molecule of interest within the macrolide antibiotic family. This guide

has summarized the core physical, chemical, and known biological properties of Aldgamycin
F, providing a foundation for researchers and drug development professionals. Further

investigation into its specific antibacterial spectrum and mechanism of action could unveil its full

therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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